Cas no 106833-79-8 (2-phenyl-1,3-oxazole-5-carboxylic acid)
2-Phenyl-1,3-oxazole-5-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a phenyl group at the 2-position and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The oxazole ring contributes to its stability and potential bioactivity, while the carboxylic acid group allows for further functionalization through amidation, esterification, or other derivatization reactions. Its well-defined molecular framework makes it valuable for designing pharmacophores or ligands in drug discovery. The compound is typically characterized by high purity and consistent performance in coupling reactions, supporting its use in targeted synthesis.
106833-79-8 structure
Product Name:2-phenyl-1,3-oxazole-5-carboxylic acid
CAS No:106833-79-8
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD08361772
CID:127326
Update Time:2025-05-27
2-phenyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenyloxazole-5-carboxylic acid
- 5-Oxazolecarboxylicacid, 2-phenyl-
- 2-Phenyl-1,3-oxazole-5-carboxylic acid
- Ec-000.1791
- 5-Oxazolecarboxylic acid, 2-phenyl-
- 2-Phenyl-oxazole-5-carboxylic acid
- PPQVAHVZIBDHDB-UHFFFAOYSA-N
- 1468AA
- NE63731
- ST24022379
- 2 - Phenyl - 1,3 - oxazole - 5 - carboxylic acid
- 2-Phen
- 2-phenyl-1,3-oxazole-5-carboxylic acid
-
- MDL： MFCD08361772
- Inchi： 1S/C10H7NO3/c12-10(13)8-6-11-9(14-8)7-4-2-1-3-5-7/h1-6H,(H,12,13)
- InChI Key： PPQVAHVZIBDHDB-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CN=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 189.04300
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3
Experimental Properties
- Boiling Point: 396.4°C at 760 mmHg
- PSA: 63.33000
- LogP: 2.03980
2-phenyl-1,3-oxazole-5-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
2-phenyl-1,3-oxazole-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-phenyl-1,3-oxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-1g |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 1g |
1992.9CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-5g |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 5g |
8056.4CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-500mg |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 500mg |
1424.71CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-250mg |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 250mg |
1136.38CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-100mg |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 100mg |
992.21CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 56R0422-50mg |
2-Phenyl-oxazole-5-carboxylic acid |
106833-79-8 | 96% | 50mg |
831.08CNY | 2021-05-07 | |
| Chemenu | CM120038-1g |
2-Phenyloxazole-5-carboxylic Acid |
106833-79-8 | 95+% | 1g |
$275 | 2021-08-06 | |
| Chemenu | CM120038-5g |
2-Phenyloxazole-5-carboxylic Acid |
106833-79-8 | 95+% | 5g |
$833 | 2021-08-06 | |
| Chemenu | CM120038-10g |
2-Phenyloxazole-5-carboxylic Acid |
106833-79-8 | 95+% | 10g |
$1375 | 2021-08-06 | |
| Fluorochem | 093399-5g |
2-Phenyloxazole-5-carboxylic acid |
106833-79-8 | 95% | 5g |
￡690.00 | 2022-03-01 |
2-phenyl-1,3-oxazole-5-carboxylic acid Related Literature
-
1. Regioselectivity in the lithiation of methyl-substituted thiazole- and oxazole-carboxylic acids and carboxamides: general methods for the elaboration of trisubstituted thiazoles and oxazolesPhilip Cornwall,Colin P. Dell,David W. Knight J. Chem. Soc. Perkin Trans. 1 1991 2417
106833-79-8 (2-phenyl-1,3-oxazole-5-carboxylic acid) Related Products
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- 648889-25-2(5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-, methyl ester)
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- 248924-06-3((4-methyl-2-phenyl-1,3-oxazol-5-yl)methanol)
- 648889-15-0(5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-)
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